2-(1H-indol-1-yl)-1-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-indol-1-yl-1-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]ethanone
• InChI: InChI=1S/C21H20F3N3O2/c22-21(23,24)16-5-6-19(25-13-16)29-17-8-11-26(12-9-17)20(28)14-27-10-7-15-3-1-2-4-18(15)27/h1-7,10,13,17H,8-9,11-12,14H2
• InChI Key: VZSPDSNHSCNMTK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)CN3C=CC4=CC=CC=C43
• Molecular Formula: C21H20F3N3O2
• Molecular Weight: 403.4 g/mol
• CAS No.: 1421456-38-3

Description

2-(1H-indol-1-yl)-1-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H20F3N3O2 and its molecular weight is 403.405. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

• Synthesis of Heterocyclic Compounds

  Research demonstrates the compound's utility in generating heterocyclic frameworks. For example, it can participate in reactions leading to the formation of chromenes, pyrrolidines, and other nitrogen-containing heterocycles, highlighting its versatility in organic synthesis (Sosnovskikh et al., 2006). Additionally, its reactions with indoles and pyrroles under specific conditions can yield a variety of fused chroman derivatives, indicating its potential in constructing complex organic molecules (Vyacheslav Ya. Sosnovskikh and Roman A. Irgashev, 2007).

• Catalysis and Chemical Transformations

  The compound's framework can be manipulated through various catalytic and synthetic processes to create diverse molecular structures. For instance, organocatalytic approaches have been developed for the synthesis of spiro[pyrrolidin-3,3'-oxindoles], which are important for their biological activities. This showcases the compound's role in enabling the efficient formation of biologically relevant heterocycles with high stereo- and regioselectivity (Xiao-Hua Chen et al., 2009).

• Antimicrobial Activity

  Some derivatives have been explored for their antimicrobial properties, indicating the potential of this compound as a precursor in the synthesis of bioactive molecules. Studies on related structures have shown that certain modifications can lead to compounds with significant antimicrobial activity, suggesting a path for the development of new antimicrobial agents (J. Salimon et al., 2011).